![molecular formula C20H22N6O B5971774 1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine](/img/structure/B5971774.png)
1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine, also known as VUF6002, is a compound that has gained attention in the scientific community due to its potential use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine is not fully understood, but it is believed to act as a selective antagonist of the adenosine A3 receptor. This receptor is involved in various physiological processes, including inflammation, cell proliferation, and apoptosis. By blocking this receptor, this compound may have anti-inflammatory and anti-cancer effects, as well as improve insulin sensitivity and cognitive function.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, improving insulin sensitivity, and enhancing cognitive function. These effects are likely due to the compound's ability to block the adenosine A3 receptor.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine in lab experiments is its potential therapeutic uses in the treatment of various diseases. Another advantage is that the compound is relatively easy to synthesize. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to determine its precise effects.
Future Directions
There are several future directions for research on 1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine. One direction is to further investigate the compound's mechanism of action and how it affects various physiological processes. Another direction is to explore the potential therapeutic uses of this compound in the treatment of other diseases, such as autoimmune disorders and cardiovascular disease. Additionally, future research could focus on optimizing the synthesis method of this compound to improve its efficacy and reduce its cost.
Synthesis Methods
The synthesis of 1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine involves several steps, including the reaction of 2-chloropyrimidine with 4-(2-pyrimidinyloxy)benzylamine to form 1-(2-pyrimidinyl)-N-(4-(2-pyrimidinyloxy)benzyl)pyrimidin-2-amine. This intermediate is then reacted with piperidine to yield this compound.
Scientific Research Applications
1-(2-pyrimidinyl)-N-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinamine has been found to have potential therapeutic uses in the treatment of various diseases, including cancer, diabetes, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In diabetes research, this compound has been found to improve insulin sensitivity and reduce glucose levels in animal models. In neurological disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
1-pyrimidin-2-yl-N-[(4-pyrimidin-2-yloxyphenyl)methyl]piperidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O/c1-4-17(15-26(13-1)19-21-9-2-10-22-19)25-14-16-5-7-18(8-6-16)27-20-23-11-3-12-24-20/h2-3,5-12,17,25H,1,4,13-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFUIHSDMNJEKOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CC=N2)NCC3=CC=C(C=C3)OC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.